3-Benzyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate

• IUPAC Name: 3-O-benzyl 6-O-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate
• InChI: InChI=1S/C16H19NO4/c1-20-15(18)14-12-7-13(14)9-17(8-12)16(19)21-10-11-5-3-2-4-6-11/h2-6,12-14H,7-10H2,1H3
• InChI Key: MJWWXSUOUGRPOI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2CC1CN(C2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

“3-Benzyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate” is a chemical compound with the molecular formula C16H19NO4. It is a derivative of 3-azabicyclo[3.1.1]heptane.

Synthesis Analysis

The synthesis of 3-azabicyclo[3.1.1]heptanes has been studied. A general approach to 3-azabicyclo-[3.1.1]heptanes by reduction of spirocyclic oxetanyl nitriles was developed. The core was incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, which led to a dramatic improvement in physicochemical properties.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by its molecular formula C16H19NO4. More detailed structural information may be obtained from its InChI or SMILES strings, which encode the molecular structure in a standard format.

Scientific Research Applications

Understanding Bicyclic Compounds in Medical Research

Bicyclic compounds, such as those structurally similar to "3-Benzyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate," often play a crucial role in medicinal chemistry due to their complex and unique chemical properties that can interact with biological systems in diverse ways. For example, the pharmacokinetics and tolerance of apalcillin (a bicyclic compound) in humans have been studied, highlighting the significance of bicyclic compounds in developing new medications and therapeutic agents (Busch et al., 1982).

Advanced Diagnostic Applications

In the realm of diagnostics, bicyclic compounds like 18F-AZAN, which is utilized for PET imaging of α4β2 nicotinic acetylcholine receptors, exemplify the utility of these compounds in enhancing our understanding of neurological diseases and developing non-invasive diagnostic tools (Wong et al., 2013).

Environmental Health and Exposure Studies

Research on environmental exposure to various compounds, including those structurally related to bicyclic compounds, has been pivotal in understanding human exposure to potential toxins. Studies have identified and quantified the presence of carcinogenic compounds in human urine, shedding light on the exposure levels and potential health risks associated with environmental pollutants (Wakabayashi et al., 1993).

Future Directions

The future directions for research on “3-Benzyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate” and related compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, the synthesis of 3-azabicyclo[3.1.1]heptanes has been studied, and these compounds have been incorporated into the structure of the antihistamine drug Rupatidine, suggesting potential uses in pharmaceuticals.